Cas no 3213-76-1 (Spiro[1,3-dioxolane-2,3'-tricyclo[2.2.1.02,6]heptane](7CI,8CI,9CI))

• Product name: Spiro[1,3-dioxolane-2,3'-tricyclo[2.2.1.02,6]heptane](7CI,8CI,9CI)
• CAS No: 3213-76-1
• MF: C₉H₁₂O₂
• MW: 152.19038
• CID: 310331
• PubChem ID: 14020404

Spiro[1,3-dioxolane-2,3'-tricyclo[2.2.1.02,6]heptane](7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dioxolane-2,3'-tricyclo[2.2.1.02,6]heptane](7CI,8CI,9CI)
• spiro[1,2,3,4,5,6-hexahydrotricyclo[2.2.1.0^2,6]heptane-7,2'-1,3-dioxolane]
• Tricyclo[2.2.1.02,6]heptan-3-one, cyclic ethyleneacetal
• Tricyclo[2.2.1.02,6]heptan-3-one,cyclic 1,2-ethanediyl acetal
• 3213-76-1
• DTXSID20554393
• Spiro[1,3-dioxolane-2,3'-tricyclo[2.2.1.0~2,6~]heptane]

• Inchi： InChI=1S/C9H12O2/c1-2-11-9(10-1)5-3-6-7(4-5)8(6)9/h5-8H,1-4H2
• InChI Key： POEOSDCQOWQZTR-UHFFFAOYSA-N
• SMILES： C12CC3C4(OCCO4)C1C2C3

Computed Properties

• Exact Mass: 152.08376
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 18.46